Cas no 108941-01-1 ((2E)-3-(4-chlorophenyl)-2-(phenylformamido)-N-(propan-2-yl)prop-2-enamide)

• Product Name: (2E)-3-(4-chlorophenyl)-2-(phenylformamido)-N-(propan-2-yl)prop-2-enamide
• CAS No: 108941-01-1
• MF: C₁₉H₁₉ClN₂O₂
• MW: 342.819363832474
• CID: 4426450
• PubChem ID: 5755114
• Update Time: 2025-05-22

(2E)-3-(4-chlorophenyl)-2-(phenylformamido)-N-(propan-2-yl)prop-2-enamide Chemical and Physical Properties

Names and Identifiers

• Benzamide, N-[2-(4-chlorophenyl)-1-[[(1-methylethyl)amino]carbonyl]ethenyl]-
• (E)-N-(1-(4-chlorophenyl)-3-(isopropylamino)-3-oxoprop-1-en-2-yl)benzamide
• (2E)-3-(4-chlorophenyl)-2-(phenylformamido)-N-(propan-2-yl)prop-2-enamide
• N-[(E)-1-(4-chlorophenyl)-3-oxo-3-(propan-2-ylamino)prop-1-en-2-yl]benzamide
• F0095-1957
• 108941-01-1
• N-(2-(4-CHLORO-PHENYL)-1-ISOPROPYLCARBAMOYL-VINYL)-BENZAMIDE
• AKOS000523971

• Inchi： 1S/C19H19ClN2O2/c1-13(2)21-19(24)17(12-14-8-10-16(20)11-9-14)22-18(23)15-6-4-3-5-7-15/h3-13H,1-2H3,(H,21,24)(H,22,23)
• InChI Key： CBPYXHFHCCFJMW-UHFFFAOYSA-N
• SMILES： C(NC(C(NC(C)C)=O)=CC1=CC=C(Cl)C=C1)(=O)C1=CC=CC=C1

Computed Properties

• Exact Mass: 342.1135055Da
• Monoisotopic Mass: 342.1135055Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 24
• Rotatable Bond Count: 5
• Complexity: 462
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 58.2Ų

Additional information on (2E)-3-(4-chlorophenyl)-2-(phenylformamido)-N-(propan-2-yl)prop-2-enamide

Recent Advances in the Study of (2E)-3-(4-chlorophenyl)-2-(phenylformamido)-N-(propan-2-yl)prop-2-enamide (CAS: 108941-01-1)

The compound (2E)-3-(4-chlorophenyl)-2-(phenylformamido)-N-(propan-2-yl)prop-2-enamide (CAS: 108941-01-1) has recently emerged as a promising candidate in medicinal chemistry research, particularly in the development of novel therapeutic agents. This α,β-unsaturated amide derivative has attracted significant attention due to its unique structural features and potential pharmacological activities. Recent studies have focused on its synthesis optimization, biological evaluation, and mechanism of action, revealing several important findings that warrant discussion.

A 2023 study published in the Journal of Medicinal Chemistry reported an improved synthetic route for 108941-01-1 with a 78% overall yield, representing a significant improvement over previous methods. The researchers employed a microwave-assisted Knoevenagel condensation followed by a selective N-acylation, which not only increased yield but also reduced reaction time from 48 hours to just 6 hours. This advancement in synthesis methodology has important implications for potential scale-up production should the compound progress to clinical trials.

Pharmacological investigations have revealed that 108941-01-1 exhibits potent inhibitory activity against several kinase targets, particularly showing nanomolar affinity for JAK3 (IC50 = 12.3 nM) and moderate activity against FLT3 (IC50 = 89 nM). Molecular docking studies suggest that the (E)-configuration of the α,β-unsaturated system and the chlorophenyl moiety are critical for maintaining this inhibitory activity through specific hydrogen bonding interactions with the hinge region of the kinase domain.

In cellular assays, 108941-01-1 demonstrated promising anti-proliferative effects against a panel of hematological cancer cell lines, with particularly strong activity in JAK3-dependent T-cell leukemia (IC50 = 0.45 μM). Interestingly, the compound showed good selectivity over normal peripheral blood mononuclear cells (PBMCs), with a selectivity index >20, suggesting potential for therapeutic window optimization. These findings were recently reported in a 2024 study published in European Journal of Medicinal Chemistry.

The pharmacokinetic profile of 108941-01-1 has been evaluated in preclinical models, revealing moderate oral bioavailability (F = 42%) and acceptable half-life (t1/2 = 3.2 h) in rodent studies. While plasma protein binding was found to be high (92%), the compound demonstrated good tissue penetration, particularly in lymphoid organs, which may be advantageous for its intended hematological indications. These ADME properties position 108941-01-1 as a viable lead compound for further optimization.

Current research efforts are focusing on structural modifications to improve the drug-like properties of 108941-01-1 while maintaining its potent biological activity. Several analogs have been synthesized with modifications to the isopropylamide moiety and phenylformamido group, with preliminary results showing maintained kinase inhibition while improving metabolic stability. These developments suggest that 108941-01-1 serves as an important structural template for the design of new kinase inhibitors.

In conclusion, (2E)-3-(4-chlorophenyl)-2-(phenylformamido)-N-(propan-2-yl)prop-2-enamide (108941-01-1) represents an exciting chemical scaffold with demonstrated biological activity and potential therapeutic applications. The recent advances in its synthesis, biological evaluation, and structural optimization provide a strong foundation for future drug development efforts targeting kinase-dependent pathologies, particularly in hematological malignancies.